Cas no 1031606-14-0 (4-({4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-imidazol-1-yl}methyl)aniline)

• Product Name: 4-({4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-imidazol-1-yl}methyl)aniline
• CAS No: 1031606-14-0
• MF: C₂₀H₁₉N₅O₃
• MW: 377.396563768387
• MDL: MFCD14728255
• CID: 4568710
• Update Time: 2025-06-27

4-({4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-imidazol-1-yl}methyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-({4-[3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)aniline
• 4-[[4-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]aniline
• 4-({4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-imidazol-1-yl}methyl)aniline

• MDL： MFCD14728255
• Inchi： 1S/C20H19N5O3/c1-26-17-8-5-14(9-18(17)27-2)19-23-20(28-24-19)16-11-25(12-22-16)10-13-3-6-15(21)7-4-13/h3-9,11-12H,10,21H2,1-2H3
• InChI Key： TYIDFHXFIUTKQA-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CN2C=NC(C3ON=C(C4=CC=C(OC)C(OC)=C4)N=3)=C2)C=C1

Computed Properties

• Exact Mass: 377.148789g/mol
• Monoisotopic Mass: 377.148789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 377.4g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-({4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-imidazol-1-yl}methyl)aniline

Introduction to 4-({4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-imidazol-1-yl}methyl)aniline and Its Significance in Modern Chemical Research

4-({4-3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-imidazol-1-yl}methyl)aniline, with the CAS number 1031606-14-0, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various therapeutic areas. The compound's unique structural composition, featuring a combination of aniline and heterocyclic rings such as 1,2,4-oxadiazole and 1H-imidazole, positions it as a promising candidate for further exploration in drug discovery and molecular biology.

The structural motif of 4-{(4-{3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl}-1H-imidazol-1-yl)methyl}aniline) is particularly noteworthy. The presence of 3,4-dimethoxyphenyl group enhances the compound's solubility and bioavailability, making it more amenable for biological assays. This feature is crucial in the development of novel pharmaceutical agents where pharmacokinetic properties play a pivotal role in determining efficacy and safety.

In recent years, there has been a surge in research focused on the development of molecules that can modulate biological pathways associated with inflammation and neurodegeneration. The oxadiazole and imidazole moieties in 4-{(4-{3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl}-1H-imidazol-1-yl)methyl}aniline are known to exhibit significant pharmacological activity. Specifically, oxadiazole derivatives have been reported to possess anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. Similarly, imidazole-based compounds have shown promise in treating neurological disorders by interacting with specific ion channels and receptors.

The aniline moiety further contributes to the compound's potential therapeutic applications. Aniline derivatives are well-documented for their role in antimicrobial and antifungal treatments. The combination of these structural elements suggests that 4-{(4-{3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl}-1H-imidazol-1-yl)methyl}aniline could serve as a multifunctional therapeutic agent targeting multiple disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the binding affinity of 4-{(4-{3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl}-1H-imidazol-1-y)methyl}aniline to various biological targets. These studies have hinted at its potential interaction with enzymes involved in metabolic pathways and receptors associated with pain perception.

The synthesis of 4-{(4-{3-(3,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-y}-1H-imidazol-l-y)methyl}aniline presents an intriguing challenge due to its complex structure. However， recent developments in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the necessary carbon-carbon bonds within the molecule. Additionally， protecting group strategies have enabled chemists to install functional groups in a controlled manner without interfering with other reactive sites.

The pharmacological evaluation of 4-{(4-{3-(3,S-Dimethoxyphenyl)-l ,2 , 4 - oxadiazol -5 - y l - l H - imidaz ol - l - y ) m e th y l } an il ine ) has begun to yield promising results. Preclinical studies have demonstrated its ability to inhibit inflammatory responses in cellular models without significant toxicity. This has opened up avenues for further investigation into its potential use as an anti-inflammatory agent. Moreover， preliminary data suggest that it may also exhibit neuroprotective effects， making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The future of research on 4-{(4-{3-(3 , 44 - Dim eth oxy phen y l ) - l , 2 , 44 - o x adia z ol - 55 - y l - l H - im id az ol - l - y ) m e th y l } an il ine } looks promising with several ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties. The integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the process by identifying novel analogs with enhanced activity profiles. Additionally， advances in bioprinting technology may enable the production of complex molecular structures more efficiently than traditional synthetic methods.

In conclusion， 44{((44{33{(34Dimethoxyphenyl){12{14Oxadiazolo55y){lHimidazo11y})methyl}anil ine) represents a fascinating compound with significant potential in therapeutic applications。 Its unique structural features， coupled with recent advancements in computational and synthetic chemistry， position it as a valuable asset for future drug development。 As research continues to uncover new insights into its biological activities， this molecule is poised to make substantial contributions to the field of medicinal chemistry。